Tetrafluorosilane;dihydrofluoride

Specification

• CAS No.: 16961-83-4
• Molecular Formula: F6Si.2H; H2SiF6; F6H2Si; H2SiF6; F6H2Si
• Molecular Weight: 144.091 g/mol
• IUPAC Name: hexafluorosilicon(2-);hydron
• Standard InChI: InChI=1S/F6Si/c1-7(2,3,4,5)6/q-2/p+2
• Standard InChI Key: OHORFAFFMDIQRR-UHFFFAOYSA-P
• SMILES: F.F.F[Si](F)(F)F
• Canonical SMILES: [H+].[H+].F[Si-2](F)(F)(F)(F)F
• Boiling Point: 212 °F at 760 mmHg (water) approx. (USCG, 1999)
• Melting Point: -4 °F (USCG, 1999)

Introduction

Chemical Properties and Structure

Molecular Structure and Basic Properties

Hexafluorosilicic acid has the molecular formula H₂SiF₆ and a molecular weight of 144.09 g/mol. The structure consists of the octahedral hexafluorosilicate anion (SiF₆²⁻) balanced by two hydrogen ions. The compound exists primarily in solution form, as pure hexafluorosilicic acid is unstable and readily decomposes.

Physical and Chemical Properties

The physical and chemical properties of hexafluorosilicic acid are summarized in Table 1.

Table 1: Physical and Chemical Properties of Hexafluorosilicic Acid

Property	Value
Appearance	Colorless, transparent, fuming liquid
Odor	Pungent, sour
Molecular Weight	144.09 g/mol
Density	1.22 g/cm³ (25% soln.), 1.38 g/cm³ (35% soln.), 1.46 g/cm³ (61% soln.)
Melting Point	c. 19°C (66°F) (60-70% solution), < -30°C (-22°F) (35% solution)
Stability	Only stable in solution form, up to approximately 61% concentration
Solubility	Hydrolyzes in water, soluble in ethanol, hydrofluoric acid and nitric acid
Reactivity	Highly reactive, particularly with water
Acidity	Stronger than sulfuric acid

Hexafluorosilicic acid readily hydrolyzes in humid air to produce hydrogen fluoride and silicic acid, forming smoke. In water, it hydrolyzes to produce orthosilicate (H₄SiO₄) and hydrofluoric acid. Pure hexafluorosilicic acid is unstable and exists only in solution, with commercial concentrations typically ranging from 25% to 35%.

Structural Characteristics

The crystalline structure of hexafluorosilicic acid has been characterized in various hydrated forms, including (H₅O₂)₂SiF₆, (H₅O₂)₂SiF₆·2H₂O, and (H₅O₂)(H₇O₃)SiF₆·4.5H₂O. In all these forms, the octahedral hexafluorosilicate anion is hydrogen bonded to the cations. According to research, a 30.20% solution of H₂SiF₆ can be supercooled to -50°C, and a frozen solution melts at -35°C. The stability threshold of hexafluorosilicic acid is approximately 60.70%, corresponding to a density of 1.4634 g/cm³ at 25°C.

Production and Synthesis

Industrial Production

Hexafluorosilicic acid is primarily produced as a byproduct in the manufacturing of phosphate fertilizers. The process involves the reaction of fluoride-containing minerals such as fluorapatite with sulfuric acid to produce phosphoric acid. During this process, hydrogen fluoride (HF) is generated, which reacts with silica (SiO₂) impurities to form silicon tetrafluoride (SiF₄). The silicon tetrafluoride further reacts with HF to produce hexafluorosilicic acid. The net reaction can be summarized as:

6 HF + SiO₂ → H₂SiF₆ + 2 H₂O

According to the U.S. Geological Survey, total U.S. domestic production of hexafluorosilicic acid from phosphate rock was approximately 29 million kilograms in 2019. The vast majority of domestic commercial manufacture is integrated with the production of phosphoric acid from phosphate rock. Domestic commercial manufacturing of hexafluorosilicic acid has historically taken place in Florida, Louisiana, North Carolina, and Wyoming by companies such as J.R. Simplot, Mosaic Company, and PCS Phosphate Company.

Laboratory Synthesis

In laboratory settings, hexafluorosilicic acid can be prepared through the reaction of silicon tetrafluoride with hydrofluoric acid. Silicon tetrafluoride can be generated by heating barium hexafluorosilicate (Ba[SiF₆]) above 300°C:

Ba[SiF₆] + heat → BaF₂ + SiF₄

Alternatively, sodium hexafluorosilicate (Na₂[SiF₆]) may also be thermally decomposed at 400-600°C:

Na₂[SiF₆] + heat → 2NaF + SiF₄

The resulting silicon tetrafluoride can then be reacted with hydrofluoric acid to form hexafluorosilicic acid.

Historical Development

Silicon tetrafluoride, a precursor to hexafluorosilicic acid, was first prepared in 1771 by Carl Wilhelm Scheele by dissolving silica in hydrofluoric acid, and later synthesized by John Davy in 1812. The historical development of hexafluorosilicic acid is closely linked to the industrial production of phosphate fertilizers, which began to grow significantly in the 20th century.

Applications and Uses

Water Treatment and Fluoridation

One of the primary applications of hexafluorosilicic acid is in water fluoridation for improving dental health. Approximately 63% of total domestic consumption of hexafluorosilicic acid in the United States is attributed to the water sector. The compound is added to public water supplies at controlled concentrations to help prevent dental caries (cavities).

Industrial Applications

Hexafluorosilicic acid has numerous industrial applications, including:

• Metal Surface Treatment: Used for treating metal surfaces in various industries

• Textile Industry: Applied in textile processing

• Chemical Manufacturing: Serves as a precursor for various fluorinated chemicals

• Production of Metal Fluorosilicates: Used to create various fluorosilicate salts

• Aluminum Processing: Consumed as a precursor to aluminum trifluoride and synthetic cryolite, which are used in aluminum processing

• Oil Well Drilling: Used to seal water out of oil wells during drilling

• Masonry and Ceramic Hardening: Applied to harden masonry and ceramic materials

• Semiconductor Industry: Used in solar panel and chip production

Other Significant Uses

Additional applications of hexafluorosilicic acid include:

• Glass Etching: Used in the glass industry for etching and frosting glass

• Wood Preservation: Applied as a wood preservative

• Sterilization Technologies: Emerging applications in sterilization technologies

• Cleaving Si-O Bonds: Used as a key reagent for cleaving silicon-oxygen bonds in chemical synthesis

• Surface Transformation of Calcium Carbonate: Applied in material science applications

Current Research and Developments

Recent Studies

Recent research has focused on improving the efficiency and safety of hexafluorosilicic acid production and application:

• Waste Valorization: Studies have demonstrated the potential for using hexafluorosilicic acid waste as a precursor for valuable materials such as MCM-41, a high-quality mesoporous silica material

• Improved Synthesis Methods: Research into more efficient and environmentally friendly production methods

• Medical Applications: Investigation into potential medical applications related to the antibacterial properties of fluoride compounds

A 2020 study published in the ACS Sustainable Chemistry & Engineering journal demonstrated that industrial waste hexafluorosilicic acid can be used as a low-cost alternative to silicate esters for the synthesis of high-quality MCM-41, showing similar performance to more expensive precursors.

Emerging Applications

New applications are being explored in materials science and chemical synthesis:

• Advanced Materials: Use in the synthesis of nanostructured fluorite and other advanced materials

• Catalysis: Application in catalytic processes

• Energy Storage: Potential applications in energy storage technologies

• Green Chemistry: Exploration of more sustainable applications and production methods

• H₂S Removal: Research shows hexafluorosilicic acid-derived materials can be used as an ideal support to design efficient and regenerable mesostructured iron oxide-based sorbents for H₂S removal from syngas

Market Trends

The global market for hexafluorosilicic acid is growing steadily, driven by increased demand in water treatment and industrial applications:

• Market Size: The global hexafluorosilicic acid market size was valued at USD 1.07 billion in 2024 and is expected to reach USD 1.74 billion by 2034, growing at a CAGR of 4.96%

• Regional Markets: North America dominated the global market in 2024, with a market size of USD 390 million, while Asia Pacific is expected to show the fastest growth

• Driving Factors: Growth is driven by rising applications in sterilization technologies, increasing awareness regarding oral hygiene, and growing regulatory approvals

• Technological Innovations: Implementation of Industrial Artificial Intelligence (AI) in production processes to optimize yield and quality by providing real-time temperature and pressure control advice